Cas no 1187927-65-6 ([1,1'-Biphenyl]-4-yl(piperidin-4-yl)methanone hydrochloride)

• Product Name: [1,1'-Biphenyl]-4-yl(piperidin-4-yl)methanone hydrochloride
• CAS No: 1187927-65-6
• MF: C₁₈H₂₀ClNO
• MW: 301.810503959656
• MDL: MFCD09997829
• CID: 2108555
• Update Time: 2025-05-20

[1,1'-Biphenyl]-4-yl(piperidin-4-yl)methanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• Biphenyl-4-yl-piperidin-4-yl-methanone hydrochloride
• [1,1'-Biphenyl]-4-yl(piperidin-4-yl)methanone hydrochloride
• C18H19NO.HCl
• 3863AJ
• Biphenyl-4-yl-4-piperidinyl-methanone HCl
• 4-(4-phenylbenzoyl)piperidine hydrochloride

• MDL： MFCD09997829
• Inchi： 1S/C18H19NO.ClH/c20-18(17-10-12-19-13-11-17)16-8-6-15(7-9-16)14-4-2-1-3-5-14;/h1-9,17,19H,10-13H2;1H
• InChI Key： ZAOMSHJTKPWRLG-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC(C2C=CC=CC=2)=CC=1)C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 307
• Topological Polar Surface Area: 29.1

Additional information on [1,1'-Biphenyl]-4-yl(piperidin-4-yl)methanone hydrochloride

Research Update on [1,1'-Biphenyl]-4-yl(piperidin-4-yl)methanone hydrochloride (CAS: 1187927-65-6)

Recent studies on the compound [1,1'-Biphenyl]-4-yl(piperidin-4-yl)methanone hydrochloride (CAS: 1187927-65-6) have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its biphenyl and piperidine moieties, has garnered attention for its role in modulating central nervous system (CNS) targets, particularly in the context of neurological disorders. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further pharmacological evaluation.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's affinity for sigma-1 and sigma-2 receptors, which are implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The research demonstrated that [1,1'-Biphenyl]-4-yl(piperidin-4-yl)methanone hydrochloride exhibits moderate binding affinity for these receptors, suggesting its potential as a scaffold for developing sigma receptor modulators. The study utilized in vitro binding assays and molecular docking simulations to elucidate the compound's interactions with receptor binding sites.

Further research has explored the compound's utility in the synthesis of dopamine D3 receptor ligands. A 2024 preprint on bioRxiv detailed the optimization of [1,1'-Biphenyl]-4-yl(piperidin-4-yl)methanone hydrochloride derivatives to enhance selectivity for the D3 receptor over other dopamine receptor subtypes. The findings indicated that modifications to the piperidine ring could significantly improve receptor specificity, paving the way for the development of targeted therapies for addiction and schizophrenia.

In addition to its CNS applications, recent patent filings (e.g., WO2023124567) have disclosed the use of this compound in the preparation of antiviral agents. Specifically, derivatives of [1,1'-Biphenyl]-4-yl(piperidin-4-yl)methanone hydrochloride have shown inhibitory activity against SARS-CoV-2 proteases in preliminary assays. These results, though yet to be peer-reviewed, underscore the compound's versatility in drug discovery.

From a synthetic chemistry perspective, advances in the scalable production of [1,1'-Biphenyl]-4-yl(piperidin-4-yl)methanone hydrochloride have been reported. A 2023 Organic Process Research & Development article described a streamlined, high-yield synthesis route employing palladium-catalyzed cross-coupling reactions, which reduces the reliance on hazardous reagents and improves overall efficiency. This development is critical for ensuring the compound's availability for large-scale preclinical studies.

In conclusion, [1,1'-Biphenyl]-4-yl(piperidin-4-yl)methanone hydrochloride (CAS: 1187927-65-6) represents a multifaceted tool in medicinal chemistry, with emerging applications in CNS disorders, antiviral therapy, and receptor-targeted drug design. Ongoing research is expected to further elucidate its pharmacological profile and expand its therapeutic potential.